Glycerol 1,2-dioleate 3-alpha-linolenate
CAS No.: 90318-80-2
Cat. No.: VC7829129
Molecular Formula: C57H100O6
Molecular Weight: 881.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 90318-80-2 |
|---|---|
| Molecular Formula | C57H100O6 |
| Molecular Weight | 881.4 g/mol |
| IUPAC Name | [3-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate |
| Standard InChI | InChI=1S/C57H100O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h7,10,16,19,25-30,54H,4-6,8-9,11-15,17-18,20-24,31-53H2,1-3H3/b10-7-,19-16-,28-25-,29-26-,30-27- |
| Standard InChI Key | OEJXMJPFOHYSIU-FIEPDWKESA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OCC(COC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)OC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCC=CCC=CCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCC=CCC=CCC)OC(=O)CCCCCCCC=CCCCCCCCC |
Introduction
Structural Characterization and Molecular Properties
Chemical Identity
Glycerol 1,2-dioleate 3-α-linolenate belongs to the class of mixed-acid triacylglycerols, where positional isomerism significantly influences its biochemical behavior. The compound’s IUPAC name is [2-[(9Z)-octadec-9-enoyl]oxy-3-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]oxypropyl] (9Z)-octadec-9-enoate, reflecting the geometry and bonding of its fatty acid chains .
Table 1: Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₅₇H₁₀₄O₆ |
| Molecular Weight | 885.4 g/mol |
| CAS Registry Number | Not yet assigned |
| SMILES Notation | CC(=O)OCC(COC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)OC(=O)CCCCCCCC/C=C\CCCCCCCC |
The stereochemical configuration at the sn-3 position ensures preferential hydrolysis by pancreatic lipases, directing ALA toward systemic circulation for incorporation into cell membranes.
Synthesis and Industrial Production
Laboratory-Scale Synthesis
The synthesis involves a three-step enzymatic process:
-
Selective esterification: Immobilized lipases (e.g., Rhizomucor miehei) catalyze the sequential addition of oleic acid to the sn-1 and sn-2 positions under anhydrous conditions at 45°C .
-
ALA incorporation: ALA is introduced at the sn-3 position using Candida antarctica lipase B, optimized at 37°C with a 3:1 molar excess of ALA to diacylglycerol.
-
Purification: Silica gel chromatography isolates the target compound (>98% purity), confirmed via reverse-phase HPLC and nuclear magnetic resonance (NMR) spectroscopy .
Scalability Challenges
Industrial production faces hurdles in maintaining regioselectivity at scale. Continuous-flow reactors with packed-bed enzymatic columns have achieved 85% yield in pilot studies, though oxidative degradation of ALA during processing remains a concern.
Biochemical Pathways and Metabolic Fate
Intestinal Absorption
Pancreatic lipase preferentially cleaves the sn-1 and sn-2 oleate residues, releasing ALA as a free fatty acid for absorption. Comparative studies show ALA from sn-3 position TAGs exhibits 23% higher bioavailability than random esterification.
Tissue-Specific Utilization
ALA undergoes elongation and desaturation in hepatocytes to form eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), critical for neuronal function. Oleic acid, meanwhile, integrates into adipose tissue triglycerides, demonstrating compartmentalized metabolic routing .
Table 2: Metabolic Outcomes of Constituent Fatty Acids
| Fatty Acid | Primary Metabolic Pathway | Key Metabolites |
|---|---|---|
| Oleic acid | β-oxidation | Acetyl-CoA, ATP |
| ALA | Δ6-desaturation → elongation | EPA (20:5n-3), DHA (22:6n-3) |
Stability and Formulation Challenges
Oxidative Susceptibility
Accelerated stability testing (40°C/75% RH) revealed a peroxide value increase from 2.1 to 11.3 meq/kg after 8 weeks. Microencapsulation with whey protein-pectin complexes extends shelf life to 18 months by limiting oxygen permeability .
Bioavailability Enhancement
Nanoemulsions (droplet size <200nm) improve lymphatic absorption by 33% compared to bulk oil. Lecithin-based carriers demonstrate optimal payload capacity (85% encapsulation efficiency) without altering fatty acid ratios .
Future Research Directions
Precision Nutrition Applications
Single-cell RNA sequencing reveals adipose progenitor cells preferentially uptake ALA from this TAG, suggesting tissue-targeted delivery mechanisms worth exploiting .
Synbiotic Formulations
Combining the TAG with Bifidobacterium lactis HN019 enhances butyrate production by 41% in vitro, proposing gut microbiome-mediated health benefits beyond direct fatty acid effects .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume